5,6-Diethyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile

• CAS No.: 58138-47-9
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol
• IUPAC Name: 5,6-diethyl-1,3-dioxoindene-2-carbonitrile
• InChI: InChI=1S/C14H13NO2/c1-3-8-5-10-11(6-9(8)4-2)14(17)12(7-15)13(10)16/h5-6,12H,3-4H2,1-2H3
• InChI Key: YDKWRFIDFSOIMU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1CC)C(=O)C(C2=O)C#N

Description

5,6-Diethyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-cyanomethylene-5,6-diethylphthalide (4.7 g; 0.021 mole) and methanolic sodium methoxide (from sodium [0.48 g] and methanol [21 ml]) was refluxed for 20 mins., cooled, and the red solution poured into 5N hydrochloric acid (100 ml). The precipitated yellow solid was filtered off and dried in vacuo over P2O5 /NaOH to yield 3.711 g (79%) of material of m.p. 172°-173° C. (d). (Found; C, 73.60; H, 5.94; N, 6.13; C14H13NO2 requires; C, 73.99; H, 5.77; N, 6.16%).